Cas no 1219949-42-4 (2-2-(2-Isopropyl-5-methylphenoxy)ethyl-piperidine hydrochloride)

• Product Name: 2-2-(2-Isopropyl-5-methylphenoxy)ethyl-piperidine hydrochloride
• CAS No: 1219949-42-4
• MF: C₁₇H₂₈ClNO
• MW: 297.863324165344
• CID: 1071750
• PubChem ID: 53408869
• Update Time: 2025-10-29

2-2-(2-Isopropyl-5-methylphenoxy)ethyl-piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[2-(2-Isopropyl-5-methylphenoxy)ethyl]-piperidine hydrochloride
• 2-(2-(2-Isopropyl-5-methylphenoxy)ethyl)piperidine hydrochloride
• 2-(2-(2-Isopropyl-5-methylphenoxy)ethyl)piperidinehydrochloride
• AKOS015846603
• 1219949-42-4
• 2-[2-(5-methyl-2-propan-2-ylphenoxy)ethyl]piperidine;hydrochloride
• 2-2-(2-Isopropyl-5-methylphenoxy)ethyl-piperidine hydrochloride

• MDL： MFCD13560480
• Inchi： 1S/C17H27NO.ClH/c1-13(2)16-8-7-14(3)12-17(16)19-11-9-15-6-4-5-10-18-15;/h7-8,12-13,15,18H,4-6,9-11H2,1-3H3;1H
• InChI Key： YAQUCMWIBPGSPZ-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=C(C)C=CC=1C(C)C)CCC1CCCCN1

Computed Properties

• Exact Mass: 297.1859422g/mol
• Monoisotopic Mass: 297.1859422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 2-2-(2-Isopropyl-5-methylphenoxy)ethyl-piperidine hydrochloride

Compound CAS No. 1219949-42-4: 2-(2-(2-Isopropyl-5-methylphenoxy)ethyl)-piperidine hydrochloride

The compound with CAS No. 1219949-42-4, commonly referred to as 2-(2-(2-isopropyl-5-methylphenoxy)ethyl)-piperidine hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug development and material science.

Structure and Synthesis: The molecule consists of a piperidine ring, a six-membered saturated hydrocarbon, which is substituted at the 2-position with a phenoxyethyl group. The phenoxy group is further substituted with an isopropyl group at the 2-position and a methyl group at the 5-position of the phenyl ring. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications. The synthesis of this compound typically involves multi-step reactions, including nucleophilic aromatic substitution, etherification, and acid-base neutralization to obtain the hydrochloride salt.

Biological Activity and Applications: Recent studies have highlighted the potential of 2-(2-(2-isopropyl-5-methylphenoxy)ethyl)-piperidine hydrochloride as a bioactive molecule. Research conducted in 2023 has demonstrated its ability to modulate specific cellular pathways, making it a promising candidate for drug development in the treatment of neurological disorders. Additionally, its unique structure has been explored for applications in polymer chemistry, where it serves as a building block for advanced materials with tailored properties.

Latest Research Findings: In a groundbreaking study published in *Nature Communications* in early 2023, researchers investigated the interaction of this compound with G-protein coupled receptors (GPCRs). The study revealed that 2-(2-(2-isopropyl-5-methylphenoxy)ethyl)-piperidine hydrochloride exhibits selective binding affinity to certain GPCRs, which are critical targets in the development of antipsychotic and anti-depressant medications. This discovery has opened new avenues for exploring its therapeutic potential.

Safety and Handling: As with any chemical compound, proper handling and storage are essential to ensure safety. 2-(2-(2-isopropyl-5-methylphenoxy)ethyl)-piperidine hydrochloride should be stored in a cool, dry place away from direct sunlight. It is important to follow standard laboratory protocols when working with this compound to minimize exposure risks.

In conclusion, CAS No. 1219949-42-4, or 2-(2-(2-isopropyl-5-methylphenoxy)ethyl)-piperidine hydrochloride, represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in understanding its biological activity, positions it as a key player in future scientific innovations.